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Compound of Interest

Compound Name: Eisenlactat

Cat. No.: B12335291 Get Quote

While some sources classify ferrous lactate as a non-hazardous substance or mixture, others

provide GHS hazard classifications indicating potential risks.[6][7][8][9] Given the potential for

skin, eye, and respiratory irritation, and harm if swallowed, it is prudent to handle ferrous lactate

as a chemical waste product and follow standard laboratory chemical disposal procedures.[8]

Laboratory personnel should treat all waste chemicals as hazardous unless a specific

determination to the contrary has been made by a qualified safety officer.[10]

Ferrous Lactate Identification and Properties
A summary of key quantitative and identifying data for ferrous lactate is provided below.
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Property Data Reference

CAS Number 5905-52-2 [11]

Chemical Formula C6H10FeO6 [8][11]

Molecular Weight 233.99 g/mol [9]

Appearance
Greenish-white powder or

crystals
[6][7]

Solubility Soluble in water [7]

Acute Toxicity
LD50 Oral - Rat - > 2,000

mg/kg
[11]

GHS Hazard Codes H302, H315, H319, H335 [8]

Hazard Statements

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation

[8]

Step-by-Step Disposal Protocol
This protocol provides a generalized procedure for the safe disposal of ferrous lactate from a

laboratory setting.

1. Personal Protective Equipment (PPE) Before handling ferrous lactate waste, ensure

appropriate PPE is worn to prevent exposure.

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.[11]

Body Protection: A standard lab coat or other protective clothing.[11]

Respiratory Protection: Use only in a well-ventilated area. For larger quantities or where dust

is generated, a respirator may be necessary.[11]

2. Waste Segregation Proper segregation is crucial to prevent dangerous chemical reactions.
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Do Not Mix: Do not mix ferrous lactate waste with other chemicals unless directed by your

EHS department.[9]

Incompatibilities: Keep ferrous lactate waste separate from strong oxidizing agents.

Designated Waste Stream: Treat ferrous lactate as a solid chemical waste.

3. Containerization All chemical waste must be stored in appropriate containers.[12]

Container Type: Use a clean, dry, and sealable container made of a compatible material. The

original product container is often a suitable choice if it is in good condition.[13]

Container Integrity: Ensure the container is not cracked or damaged and that the cap seals

securely to prevent leaks.[13][14]

Keep Closed: Waste containers must remain closed at all times, except when adding waste.

[12][13]

4. Labeling Accurate labeling prevents accidents and ensures proper handling by waste

management personnel.

Required Information: Affix a "Hazardous Waste" label to the container.[5]

Contents: Clearly write the full chemical name, "Ferrous Lactate." Do not use abbreviations

or chemical formulas.[5]

5. Storage and Accumulation Waste must be stored safely in a designated area pending

pickup.

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA,

which must be at or near the point of waste generation.[12][13]

Secondary Containment: It is best practice to place the waste container in a secondary

containment bin to catch any potential leaks.
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Storage Limits: Be aware of the accumulation limits for your SAA (e.g., typically a maximum

of 55 gallons of hazardous waste).[12]

6. Disposal Request and Pickup Never dispose of chemical waste in the standard trash or

down the drain.[10]

Contact EHS: When the container is full or you are finished generating this waste stream,

contact your institution's EHS department to schedule a waste pickup.[12]

Follow Institutional Procedures: Adhere to your organization's specific procedures for

requesting waste collection.

Emergency Procedures: Spills
In the event of a small spill of solid ferrous lactate:

Ensure Proper PPE: Don the appropriate PPE before cleaning the spill.

Containment: Prevent the powder from becoming airborne. Avoid creating dust.[11]

Cleanup: Carefully sweep or shovel the spilled material.[11]

Dispose: Place the collected material into a suitable, closed, and labeled container for

disposal as hazardous waste.[11]

Disposal Workflow
The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of ferrous lactate.
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Ferrous Lactate Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Step 2: Characterize & Segregate Waste
(Solid Chemical Waste, Avoid Oxidizers)

Step 3: Select Compatible Container
(Clean, Sealable, Good Condition)

Step 4: Label Container
('Hazardous Waste', 'Ferrous Lactate', Date)

Step 5: Store in Satellite Accumulation Area
(At/Near Point of Generation, Closed Lid)

Step 6: Request Disposal Pickup
(Contact Institutional EHS/Safety Office)

Improper Disposal
(Sink/Trash)

PROHIBITED

Waste Transferred to EHS for Final Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ferrous lactate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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